Cas no 6968-11-2 (N,N'-Dibenzyloxycarbonyl-L-cystine)

• Product Name: N,N'-Dibenzyloxycarbonyl-L-cystine
• CAS No: 6968-11-2
• Molecular Formula: C₂₂H₂₄N₂O₈S₂
• Molecular Weight: 508.5646
• MDL: MFCD00022030
• CID: 47131
• PubChem ID: 24890252

N,N'-Dibenzyloxycarbonyl-L-cystine Properties

Names and Identifiers

• 2-(((Benzyloxy)carbonyl)amino)-3-(((R)-2-(((benzyloxy)carbonyl)amino)-2-carboxyethyl)disulfanyl)propanoic acid
• N,N'-Dibenzyloxycarbonyl-L-cystine
• (Z-Cys-OH)2
• N,N'-Dicarbobenzoxy-L-cystine
• (Z-L-Cys-OH)2
• 2-(((Benzyloxy)carbonyl)amino)-3-(((R)-2-(((benzyloxy)carbonyl)-amino)-2-carboxyethyl)disulfanyl)propanoic acid
• Di-Z-L-cystine
• N,N`-bis-(Benzyloxycarbonyl)-L-cystine
• N,N'-Bis(benzyloxycarbonyl)-L-cystine
• (CBZ-CYS-OH)2
• (Cbz-L-Cys-OH)2
• (DI-Z-CYS-OH)2
• (R,R)-N,N'-dibenzyloxycarbonyl-3,3'-dithiobis(2-aminopropionic acid)
• 2,6-Diethylaniline
• DI-CBZ-L-CYST
• DI-CBZ-L-CYSTINE
• DI-N-CBZ-L-CYSTINE
• N,N'-bis(benzyloxycarbonyl)cystine
• N,N'-bisbenzilossicarbonil-L-cistina
• N,N'-Bis-Cbz-L-cystine
• N,N'-DI-CBZ-L-CYSTINE
• N-CBz-L-cystine
• AX8049438
• (2R)-3-[[2-Carboxy-2-(phenylmethoxycarbonylamino)ethyl]disulfanyl]-2-(phenylmethoxycarbonylamino)pro
• MFCD00022030
• W-104606
• (2R,2'R)-3,3'-disulfanediylbis(2-(benzyloxycarbonylamino)propanoic acid)
• NSC-677484
• N,N'-bis[(phenylmethoxy)-carbonyl]-L-cystine
• AKOS015924132
• M03087
• NS00044366
• D1197
• PTRQEEVKHMDMCF-ROUUACIJSA-N
• FD21228
• NSC677484
• N,N'-bis[(phenylmethoxy)carbonyl]-L-cystine
• N,N'-bis[(phenylmethoxy)-carbonyl ]-L-cystine
• AKOS015962827
• AS-49004
• BSBM7
• 6968-11-2
• AC-19198
• SCHEMBL6835796
• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-{[(2R)-2-{[(benzyloxy)carbonyl]amino}-2-carboxyethyl]disulfanyl}propanoic acid
• (Z-Cys-OH)
• DA-59727

• MDL： MFCD00022030
• InChIKey： PTRQEEVKHMDMCF-ZENAZSQFSA-N
• Inchi： 1S/C22H24N2O8S2/c25-19(26)17(23-21(29)31-11-15-7-3-1-4-8-15)13-33-34-14-18(20(27)28)24-22(30)32-12-16-9-5-2-6-10-16/h1-10,17-18H,11-14H2,(H,23,29)(H,24,30)(H,25,26)(H,27,28)/t17-,18?/m0/s1
• SMILES： S(C([H])([H])[C@@]([H])(C(=O)O[H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])SC([H])([H])C([H])(C(=O)O[H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 508.09700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 15
• Monoisotopic Mass: 508.09740808g/mol
• Heavy Atom Count: 34
• Complexity: 613
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 202

Experimental Properties

• LogP: 3.90880
• PSA: 201.86000
• Refractive Index: -91 ° (C=8.8, AcOH)
• Boiling Point: 766.1±60.0 °C at 760 mmHg
• Melting Point: 118-122 ºC (dec.)
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 417.1±32.9 °C
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: -91 º (c=2% in acetic acid)
• Density: 1.4±0.1 g/cm3

N,N'-Dibenzyloxycarbonyl-L-cystine Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

N,N'-Dibenzyloxycarbonyl-L-cystine Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives